N-Methyllidocaine iodide

• CAS No.: 1462-71-1
• Product Name: N-Methyllidocaine iodide
• Molecular Formula: C15H25IN2O
• Molecular Weight: 362.25 g/mol
• IUPAC Name: [2-(2,6-dimethylanilino)-2-oxoethyl]-ethyl-dimethylazanium;iodide
• Standard InChI: InChI=1S/C14H22N2O.HI/c1-6-16(4,5)10-13(17)15-14-11(2)8-7-9-12(14)3;/h7-9H,6,10H2,1-5H3;1H
• Standard InChIKey: QLXGAILYZFJDSH-UHFFFAOYSA-N
• SMILES: CC[N+](C)(C)CC(=O)NC1=C(C=CC=C1C)C.[I-]
• Canonical SMILES: CC[N+](C)(C)CC(=O)NC1=C(C=CC=C1C)C.[I-]
• Appearance: Solid powder
• Description: Lidocaine methiodide is an antiarrythmic agent. It is also displaying arrythmogenic effects in subjects.
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 29199-61-9 (Parent)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: methyl lidocaine; methyl-lidocaine; N-methyllidocaine; N-methyllidocaine bromide; N-methyllidocaine iodide; N-methyllidocaine methanesulfonate; W 49091; W-49091
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• PubChem Compound: 121114
• Last Modified: Nov 11 2021